4-methoxy-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

• IUPAC Name: 4-methoxy-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H19N3O2S/c1-11-9-12(2)16(13(3)10-11)18-21-22-19(25-18)20-17(23)14-5-7-15(24-4)8-6-14/h5-10H,1-4H3,(H,20,22,23)
• InChI Key: ZLXRKBDYBZIHMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NN=C(S2)NC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

4-methoxy-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in scientific research. It is a member of the thiadiazole family, which is known for its various biological activities.

Scientific Research Applications

Metabolism and Pharmacokinetics

One study detailed the disposition and metabolism of a related compound, SB-649868, which is an orexin 1 and 2 receptor antagonist developed for insomnia treatment. This research provides insight into the metabolic pathways and elimination processes for compounds with similar structures, highlighting the extensive metabolism and the principal routes of elimination via feces and urine, which could be relevant for understanding the pharmacokinetics of 4-methoxy-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide (Renzulli et al., 2011).

Diagnostic Imaging Applications

Another study investigated the potential of sigma receptor scintigraphy with a novel iodobenzamide, N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA), for visualizing primary breast tumors. The accumulation of benzamides in tumors, due to preferential binding to sigma receptors, underscores the diagnostic applications of structurally related compounds in oncology, providing a foundation for further exploration of this compound in similar contexts (Caveliers et al., 2002).

Toxicology and Safety Assessment

The identification of urinary metabolites of RCS-4, a synthetic cannabimimetic, involved detailed toxicological analysis to understand its metabolism and potential effects. Studies like this are crucial for assessing the safety and environmental impact of new chemical compounds, including this compound, by elucidating their metabolic profiles and identifying biomarkers of exposure (Kavanagh et al., 2012).

Environmental Monitoring

Research on the ubiquity of nonylphenols in food underscores the importance of monitoring environmental contaminants and assessing their risks to human health. Such studies inform the regulatory framework and safety assessments for chemicals, including those related to this compound, by providing data on their presence in the environment and potential pathways of human exposure (Guenther et al., 2002).